3-[benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide

• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C19H24N2O/c1-15-9-10-16(2)18(13-15)20-19(22)11-12-21(3)14-17-7-5-4-6-8-17/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: YHOPAKGYXZDCID-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCN(C)CC2=CC=CC=C2

Description

3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide is a chemical compound that is commonly used in scientific research. It is a type of amide that has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been found to modulate the activity of certain receptors in the brain such as the NMDA receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide have been studied extensively. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. The compound has also been shown to improve memory and cognitive function in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide in lab experiments include its potential therapeutic applications and its ability to modulate the activity of certain enzymes and receptors. However, the limitations of using this compound include its unknown mechanism of action and potential toxicity.

Future Directions

There are several future directions for research on 3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide. These include further studies on its mechanism of action, its potential therapeutic applications, and its toxicity. Additionally, research could focus on the development of more efficient synthesis methods for the compound. Overall, the potential applications of this compound make it an important area of research for the scientific community.

Synthesis Methods

The synthesis of 3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide involves the reaction of benzylamine with 2,5-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with N-methylpropanamide to yield the final compound. This synthesis method has been reported in various scientific journals and is considered a reliable method for producing the compound.

Scientific Research Applications

3-[Benzyl(methyl)amino]-N-(2,5-dimethylphenyl)propanamide has been used in various scientific research studies. It has been found to have potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its anti-inflammatory and antioxidant properties.